Cas no 26152-93-2 ((22R)-2β,3β,14,22,25-Pentahydroxy-5β-cholestane-6-one)

• Product Name: (22R)-2β,3β,14,22,25-Pentahydroxy-5β-cholestane-6-one
• CAS No: 26152-93-2
• MF: C₂₇H₄₆O₆
• MW: 466.650549411774
• CID: 259620
• Update Time: 2024-02-29

(22R)-2β,3β,14,22,25-Pentahydroxy-5β-cholestane-6-one Chemical and Physical Properties

Names and Identifiers

• Cholestan-6-one,2,3,14,22,25-pentahydroxy-, (2b,3b,5b,22R)- (9CI)
• (22R)-2β,3β,14,22,25-Pentahydroxy-5β-cholestane-6-one
• 5b-Cholestan-6-one, 2b,3b,14,22,25-pentahydroxy-, (20S,22R)- (8CI)
• Cheilanthone A
• CID 101297731
• (22R)-2β,3β,14,22,25-Pentahydroxy-5β-cholestan-6-one
• Cholestan-6-one, 2,3,14,22,25-pentahydroxy-, (2β,3β,5β,22R)- (9CI)

• Inchi： 1S/C27H46O6/c1-15(20(28)8-9-24(2,3)32)16-7-11-27(33)18-12-21(29)19-13-22(30)23(31)14-25(19,4)17(18)6-10-26(16,27)5/h15-20,22-23,28,30-33H,6-14H2,1-5H3/t15-,16+,17-,18+,19-,20+,22+,23-,25+,26+,27+/m0/s1
• InChI Key： MSFNGOWODGGQNW-YZENLCTGSA-N
• SMILES： O[C@@]12CC[C@H]([C@H](C)[C@@H](CCC(C)(C)O)O)[C@@]1(C)CC[C@@H]1[C@@]3(C)C[C@@H]([C@@H](C[C@H]3C(C[C@@H]21)=O)O)O

Computed Properties

• Exact Mass: 466.329
• Monoisotopic Mass: 466.329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Melting Point: 235-238 °C
• Boiling Point: 612.4±55.0 °C(Predicted)
• pka: 14.32±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives